Cas no 71236-10-7 (Benzeneacetic acid,3-(2-chlorophenoxy)-a-methyl-)

• Product Name: Benzeneacetic acid,3-(2-chlorophenoxy)-a-methyl-
• CAS No: 71236-10-7
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• CID: 566045
• PubChem ID: 130547
• Update Time: 2025-04-19

Benzeneacetic acid,3-(2-chlorophenoxy)-a-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,3-(2-chlorophenoxy)-a-methyl-
• 2-(3-(2'-chlorophenoxy)phenyl)propionic acid
• Cpoppa
• 2-Cpppa
• 2-[3-(2-chlorophenoxy)phenyl]propanoic acid
• 2-(m-(o-Chlorophenoxy)phenyl)propionic acid
• 56911-35-4
• DTXSID50972349
• 2-(3-(2-Chlorophenoxyphenyl))propionic acid
• Benzeneacetic acid, 3-(2-chlorophenoxy)-alpha-methyl-
• Benzeneacetic acid, 3-(2-chlorophenoxy)-alpha-methyl-, (+-)-
• 3-(2-Chlorophenoxy)-alpha-methylbenzeneacetic acid
• SCHEMBL11829107
• 71236-10-7
• BRN 2744392

• Inchi： 1S/C15H13ClO3/c1-10(15(17)18)11-5-4-6-12(9-11)19-14-8-3-2-7-13(14)16/h2-10H,1H3,(H,17,18)
• InChI Key： DBYOODVQQKIUTD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OC1=CC=CC(=C1)C(C(=O)O)C

Computed Properties

• Exact Mass: 276.055322
• Monoisotopic Mass: 276.055322
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 4.1